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Compound of Interest

Compound Name: Acid Orange 67

Cat. No.: B085418

Introduction

Acid Orange 67, also known by its Colour Index name C.I. 14172, is a single azo acid dye
widely utilized in the textile industry for dyeing protein and polyamide fibers.[1] Its molecular
formula is C26H21N4NaOsS2 with a molecular weight of 604.59.[1] This dye is an orange
powder, soluble in water, and is primarily used for dyeing wool, silk, and polyamide (nylon)
fibers, as well as for printing on these substrates and their blends.[1][2] It exhibits a high affinity
under neutral conditions, a high fixation rate, and good leveling properties, making it suitable
for achieving dark shades on polyamide.[1][3] This document provides detailed application
notes, experimental protocols, and performance data for researchers utilizing Acid Orange 67
in textile dyeing studies.

Quantitative Data Summary

The performance of Acid Orange 67 on textile substrates is characterized by its colorfastness
to various environmental factors. The following tables summarize the quantitative data based
on standardized testing methods.

Table 1: General Properties of Acid Orange 67
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Property Value Reference
C.l. Name Acid Orange 67, 14172 [1]
CAS Number 12220-06-3 [1]
Molecular Formula C26H21N4aNaOsS:2 [1]
Molecular Weight 604.59 g/mol [1]
Appearance Orange Powder [1]
Solubility Soluble in water [1]

ble 2: Colorf ies of Acid C i

Fastness Test Standard Rating (Grade 1-5) Reference
Light Fastness ISO 105-B02 5-6 [1]

AATCC 16.3 4-5 [1]

Washing (Soaping) ISO 105-C06 Fading: 4, Staining: 5 [1]
Perspiration ISO 105-E04 Fading: 5, Staining: 5 [1]

Oxygen Bleaching ISO 105-C09 5 [1]
Seawater ISO 105-E02 Fading: 4, Staining: 5 [1]

Note: Fastness is rated on a scale of 1 to 5, where 5 indicates excellent fastness and 1
indicates poor fastness.

Experimental Protocols

The following are detailed protocols for the application of Acid Orange 67 to wool, silk, and
polyamide fibers. These are synthesized from established acid dyeing methodologies and
should be optimized for specific laboratory conditions and substrate characteristics.

General Laboratory Exhaust Dyeing Protocol for Wool

This protocol is designed for laboratory-scale exhaust dyeing of wool fabric.
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Materials and Equipment:

e Scoured wool fabric

e Acid Orange 67 dye powder

o Acetic Acid (or formic acid) for pH adjustment
 Anionic leveling agent

e Glauber's salt (Sodium Sulfate)

o Laboratory dyeing machine (e.g., Infrared beaker dyer)
e Spectrophotometer for color measurement

e pH meter

Procedure:

o Preparation: Prepare a stock solution of Acid Orange 67 (e.g., 1% wi/v).

e Dye Bath Setup: Set the liquor ratio (the ratio of the weight of the goods to the volume of the
dye liquor), typically between 10:1 and 40:1.[4] For a 10g fabric sample at a 20:1 liquor ratio,
the total volume will be 200 mL.

o Auxiliaries: Add the required amount of leveling agent (e.g., 1-2% on weight of fiber - owf)
and Glauber's salt (e.g., 5-10% owf) to the dye bath.

e pH Adjustment: Adjust the pH of the dye bath to the desired range, typically pH 4.5-5.5, using
acetic acid.[5][6]

e Dyeing Cycle:
o Immerse the pre-wetted wool sample into the dye bath at an initial temperature of 40°C.

o Run for 10-15 minutes at this temperature to ensure even wetting and penetration of
auxiliaries.[6]
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o Add the pre-dissolved Acid Orange 67 dye solution.
o Raise the temperature to 98-100°C at a controlled rate (e.g., 1.5-2.0°C per minute).[4][7]

o Hold the temperature at the boil for 45-60 minutes, ensuring continuous agitation.[6][7]

e Cooling and Rinsing:
o Cool the dye bath gradually to 60-70°C.

o Remove the fabric, and rinse thoroughly with warm water, followed by a cold water rinse
until the water runs clear.

e Soaping (Optional): For improved wet fastness, a post-dyeing wash (soaping) can be
performed using a non-ionic detergent (e.g., 1-2 g/L) at 50-60°C for 15 minutes.

e Drying: Squeeze the excess water from the fabric and allow it to air dry or dry in an oven at a
moderate temperature.

General Laboratory Exhaust Dyeing Protocol for
Polyamide (Nylon)

This protocol is adapted for dyeing polyamide fibers, which have a high affinity for acid dyes
and require careful control to ensure levelness.

Materials and Equipment:

e Scoured nylon fabric

o Acid Orange 67 dye powder

e Acetic Acid and a buffer system (e.g., ammonium acetate)
» Anionic or amphoteric leveling agent

o Laboratory dyeing machine

e Spectrophotometer
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pH meter

Procedure:

Preparation: Prepare a 1% stock solution of Acid Orange 67.
Dye Bath Setup: Set a liquor ratio, typically 20:1.[5]
Auxiliaries: Add a suitable leveling agent (1-2% owf) to the dye bath.

pH Control: Set the initial pH of the bath to 5.0-6.5.[3] A buffered system is recommended to
maintain pH control throughout the process.

Dyeing Cycle:

Immerse the pre-wetted nylon sample in the blank dye bath (containing water, buffer, and

[¢]

leveling agent) at 40°C for 10-20 minutes.[6]

[¢]

Add the required amount of the pre-dissolved dye solution.

[¢]

Raise the temperature to the boil (100°C) at a rate of approximately 2°C per minute.[6]

[e]

Continue dyeing at the boil for 30-60 minutes to ensure full exhaustion and diffusion.[5][6]

Cooling and Rinsing: Cool the bath slowly to avoid setting creases in the fabric. Rinse the
dyed fabric first with warm water, then with cold water.

After-treatment (Fixation): To improve poor wet fastness, an after-treatment with a synthetic
tanning agent (syntan) or a cationic fixing agent can be applied according to the
manufacturer's instructions.

Drying: Gently squeeze the fabric and dry at a moderate temperature.

Visualizations
Experimental Workflow for Textile Dyeing

The following diagram illustrates a typical laboratory workflow for the exhaust dyeing process
with Acid Orange 67.
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Caption: Workflow for Laboratory Dyeing with Acid Orange 67.
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Metabolic Pathway of Sulfonated Azo Dyes

Acid Orange 67 is a sulfonated azo dye. While specific metabolic data for this compound is
limited, the general pathway for the biodegradation of such dyes is well-established. The

primary mechanism involves an initial anaerobic reduction of the azo bond, followed by aerobic
degradation of the resulting aromatic amines.[8]
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Caption: General Metabolic Pathway for Sulfonated Azo Dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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